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Compound of Interest

Compound Name: Meconin-d3

Cat. No.: B589173

Introduction

Meconin-d3 is the deuterated form of Meconin, a primary metabolite of the opium alkaloid
Noscapine.[1] It serves as a critical internal standard for the quantification of Meconin in
various biological matrices, typically by mass spectrometry-based methods. Its application is
particularly relevant in forensic and clinical toxicology to monitor opiate use.[2] This technical
guide provides a comprehensive overview of the safety data sheet (SDS) information for
Meconin-d3, intended for researchers, scientists, and drug development professionals. Given
the limited specific toxicological data for the deuterated form, this guide incorporates safety
information from its parent compounds, Meconin and Noscapine.

Chemical and Physical Properties

The physical and chemical properties of Meconin-d3 are essential for its proper handling,
storage, and use in experimental settings. The data presented below has been aggregated
from various chemical suppliers and databases.
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Property Value Source(s)
6-methoxy-7-
Chemical Name (trideuteriomethoxy)-3H-2- PubChem|[3]

benzofuran-1-one

Opianyl-d3, 6,7-Dimethoxy-

Synonyms 1(3H)-isobenzofuranone-d3, Pharmaffiliates[2], PubChem[3]
Meconic Lactone-d3
LGC Standards,
CAS Number 29809-15-2 -
Pharmaffiliates
LGC Standards,
Molecular Formula C10H7D304 -
Pharmaffiliates
Molecular Weight 197.20 g/mol LGC Standards, PubChem
Appearance White Solid Pharmaffiliates

Storage Temperature

2-8°C Refrigerator

Pharmaffiliates

Shipping Conditions

Ambient

Pharmaffiliates

Toxicological Data

Direct and extensive toxicological studies on Meconin-d3 are not readily available, which is

common for deuterated standards. The safety profile is therefore inferred from the non-

deuterated analogue, Meconin, and its precursor, Noscapine. The toxicological effects of

Meconin-d3 are expected to be comparable to those of Meconin.

Hazard Classification of Meconin

The Safety Data Sheet for Meconin provides the following GHS hazard classifications:
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Hazard Class Category Hazard Statement
Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye oA
irritation

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory

tract irritation

Source: MedchemExpress SDS for Meconin

Quantitative Toxicity Data for Noscapine

Quantitative toxicological data is available for Noscapine hydrochloride, the parent compound
from which Meconin is derived. These values provide an indication of the potential toxicity.

. Route of
Test Type Species . . LD50 Value
Administration
LD50 Mouse Oral 853 mg/kg
LD50 Mouse Intraperitoneal 581 mg/kg
LD50 Mouse Subcutaneous 700 mg/kg

Source: Cayman Chemical SDS for Noscapine (hydrochloride)

Studies have indicated that Noscapine exhibits low toxicity in clinical applications, with side
effects at high doses primarily limited to nausea and mild sedation.

Experimental Protocols

Detailed experimental protocols for the safety and toxicological testing of Meconin-d3 are not
publicly available. The hazard classifications for the parent compound, Meconin, are based on
standard OECD (Organisation for Economic Co-operation and Development) or equivalent
guidelines for chemical safety testing. These typically involve standardized assays for acute
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toxicity, skin and eye irritation, and other endpoints. For researchers needing to conduct their
own safety evaluations, the "Methods in Molecular Biology" series, which includes detailed,
reproducible laboratory protocols for drug safety evaluation, is a valuable resource.

Signaling Pathways and Experimental Workflows
Metabolic Pathway of Noscapine to Meconin

Meconin is a metabolite of Noscapine. Understanding this metabolic relationship is crucial for
interpreting analytical results in toxicology studies.

Metabolic Conversion of Noscapine

Noscapine

Click to download full resolution via product page

Caption: Metabolic conversion of Noscapine to Meconin.

Experimental Workflow for Quantification using
Meconin-d3

Meconin-d3 is primarily used as an internal standard in quantitative analysis. The following
workflow illustrates its typical application in a research setting.
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Workflow for Meconin Quantification

Sample Preparation

Biological Sample (e.g., Urine)

:

Spike with Meconin-d3
(Internal Standard)

;

Extraction (e.g., SPE or LLE)

LC-MS/MS§ Analysis

Inject Extract

;

Chromatographic Separation

;

Mass Spectrometric Detection
(MRM for Meconin & Meconin-d3)

Data Processing

Calculate Peak Area Ratio
(Meconin / Meconin-d3)

;

Quantify using Calibration Curve

Final Concentration of Meconin

Click to download full resolution via product page

Caption: Use of Meconin-d3 as an internal standard in LC-MS/MS.
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Hazard Communication and Handling Workflow

Based on the GHS classifications for Meconin, the following logical workflow should be
followed for safe handling and in case of exposure.

Safe Handling and Emergency Response

Safe Handling Procedures

Wear Protective Gloves, Clothing, and Eye Protection

Use in a Well-Ventilated Area

Wash Hands Thoroughly After Handling

In Case of Exposure

If on Skin:

on Skin: If Inhaled:
Wash with plenty of soap and water.

Remove to fresh air.

If Swallowed:
inse mouth. Call a POISON CENTER or doctor.

If in Eyes:
Rinse cautiously with water for several minutes.

Click to download full resolution via product page

Caption: GHS-based safe handling and emergency response workflow.

Conclusion

While Meconin-d3 itself lacks extensive, specific safety data, a robust safety profile can be
constructed by referencing its non-deuterated form, Meconin, and its metabolic precursor,
Noscapine. Researchers and laboratory personnel should handle Meconin-d3 in accordance
with the GHS classifications for Meconin, which indicate it is harmful if swallowed and can
cause skin, eye, and respiratory irritation. Standard laboratory safety practices, including the
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use of personal protective equipment and adequate ventilation, are essential. The information
and workflows provided in this guide are intended to support the safe and effective use of
Meconin-d3 in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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